2-(3-((2-Oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetrahydrafuran
2-(3-((2-Oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetrahydrafuran
Brand Name:
Vulcanchem
CAS No.:
140705-10-8
VCID:
VC21102405
InChI:
InChI=1S/C28H38O10S/c1-6-11-37-28-25(36-12-7-10-29)15-20(16-26(28)39(31,32)17-18(2)30)22-9-8-21(38-22)19-13-23(33-3)27(35-5)24(14-19)34-4/h13-16,21-22,29H,6-12,17H2,1-5H3/t21-,22-/m0/s1
SMILES:
CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)C2CCC(O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO
Molecular Formula:
C28H38O10S
Molecular Weight:
566.7 g/mol
2-(3-((2-Oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetrahydrafuran
CAS No.: 140705-10-8
Cat. No.: VC21102405
Molecular Formula: C28H38O10S
Molecular Weight: 566.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 140705-10-8 |
|---|---|
| Molecular Formula | C28H38O10S |
| Molecular Weight | 566.7 g/mol |
| IUPAC Name | 1-[3-(3-hydroxypropoxy)-2-propoxy-5-[(2S,5S)-5-(3,4,5-trimethoxyphenyl)oxolan-2-yl]phenyl]sulfonylpropan-2-one |
| Standard InChI | InChI=1S/C28H38O10S/c1-6-11-37-28-25(36-12-7-10-29)15-20(16-26(28)39(31,32)17-18(2)30)22-9-8-21(38-22)19-13-23(33-3)27(35-5)24(14-19)34-4/h13-16,21-22,29H,6-12,17H2,1-5H3/t21-,22-/m0/s1 |
| Standard InChI Key | LIUJFXKHVUKCCX-VXKWHMMOSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)[C@@H]2CC[C@H](O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO |
| SMILES | CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)C2CCC(O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO |
| Canonical SMILES | CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)C2CCC(O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO |
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